(3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine

• IUPAC Name: N-[(3-bromophenyl)methyl]-N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-1-phenylmethanamine
• InChI: InChI=1S/C23H22BrN5/c1-17-9-6-7-14-21(17)29-23(25-26-27-29)22(19-11-4-3-5-12-19)28(2)16-18-10-8-13-20(24)15-18/h3-15,22H,16H2,1-2H3
• InChI Key: OLTPEZCPQXVRDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=N2)C(C3=CC=CC=C3)N(C)CC4=CC(=CC=C4)Br
• Molecular Formula: C23H22BrN5
• Molecular Weight: 448.4 g/mol

Description

(3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine is a chemical compound used in scientific research. It is a tetrazole-based compound that has been synthesized for its potential use in the development of drugs for various medical conditions.

Mechanism of Action

The mechanism of action of (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine is not yet fully understood. However, it is believed to work by targeting specific receptors in the body, which can lead to the desired therapeutic effects.
Biochemical and physiological effects:
The biochemical and physiological effects of (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine have been studied in various in vitro and in vivo models. It has been shown to have a positive effect on blood pressure, heart function, and glucose metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine in lab experiments include its potential therapeutic benefits and its ability to target specific receptors in the body. However, the limitations include the complexity of the synthesis process and the need for specialized expertise in organic chemistry.

Future Directions

There are several future directions for the research and development of (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine. These include further studies on its mechanism of action, its potential use in the treatment of other medical conditions, and the development of more efficient synthesis methods. Additionally, there is a need for more in-depth studies on the safety and toxicity of this compound.
In conclusion, (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine is a tetrazole-based compound that has been synthesized for its potential use in the development of drugs for various medical conditions. It has been studied extensively for its therapeutic benefits and has shown promising results in various in vitro and in vivo models. However, there is still much to be learned about its mechanism of action, safety, and toxicity, and further research is needed to fully explore its potential in the field of medicine.

Synthesis Methods

The synthesis of (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine involves a multi-step process that includes the use of various reagents and solvents. The synthesis process is complex and requires a high level of expertise in organic chemistry.

Scientific Research Applications

The (3-bromobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine compound has been used in various scientific research studies. It has been studied for its potential use in the development of drugs for medical conditions such as hypertension, heart failure, and diabetes.